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Compound of Interest

Compound Name:
2-Hydroxyquinoline-4-carboxylic

acid

Cat. No.: B106741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxycinchoninic acid, a

naturally occurring compound found in Papaver somniferum.[1] This document details its

fundamental chemical properties, provides in-depth experimental protocols for its synthesis and

analysis, and presents a logical workflow for its scientific investigation.

Core Chemical Properties
2-Hydroxycinchoninic acid, also known as 2-oxo-1,2-dihydroquinoline-4-carboxylic acid, is a

quinolinemonocarboxylic acid.[1] Its key quantitative properties are summarized in the table

below for easy reference.
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Property Value Source

Molecular Formula C₁₀H₇NO₃ [2][3][4][5]

Molecular Weight 189.17 g/mol [2][3]

Exact Mass 189.042593085 Da [3]

Topological Polar Surface Area 66.4 Å² [3]

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 1

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-Hydroxycinchoninic acid are crucial

for its application in research and development. The following sections provide established

protocols.

Synthesis of 2-Hydroxycinchoninic Acid
A common method for the synthesis of 2-Hydroxycinchoninic acid involves the rearrangement

of N-acetylisatin in an alkaline solution. Other reported methods include the reaction of isatin

with malonic acid in glacial acetic acid.

Protocol: Synthesis from N-Acetylisatin

This protocol is adapted from a procedure reported in Organic Syntheses.

Preparation of N-Acetylisatin:

In a 3-liter three-necked flask equipped with a mercury-sealed stirrer and reflux condenser,

combine 600 g (4.1 moles) of isatin and 1390 ml (14.7 moles) of acetic anhydride.

Reflux the mixture for 4 hours with constant stirring.
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Allow the solution to cool slowly to room temperature with stirring, and then further cool to

approximately 10°C.

Collect the resulting slurry of crystals on a 12-inch Büchner funnel.

Synthesis of 2-Hydroxycinchoninic Acid:

Prepare a solution of 160 g (about 3.8 moles) of sodium hydroxide in 9.6 liters of water in

a 12-liter flask.

Add 310 g (1.64 moles) of crude N-acetylisatin to the sodium hydroxide solution.

Stir the mixture mechanically and heat to a gentle boil for 1 hour.

Remove the heat and cautiously add 50 g of decolorizing carbon. Stir the suspension for

30 minutes.

Filter the suspension immediately through a 12-inch Büchner funnel and wash the solid

with 2 liters of water.

Acidify the filtrate to be distinctly acidic to Congo red and allow it to stand for a few hours

to precipitate the product.

Collect the solid acid and dry it at 90°C for 2 days. The expected yield of anhydrous 2-

Hydroxycinchoninic acid is 200-205 g.

Analytical Methodologies
Accurate and reliable analytical methods are essential for the characterization and

quantification of 2-Hydroxycinchoninic acid.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a suitable method for the analysis of 2-Hydroxycinchoninic acid.

Column: A Newcrom R1 reverse-phase column is recommended.
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Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid can be used. For

applications compatible with mass spectrometry (MS), phosphoric acid should be replaced

with formic acid.

Application: This method is scalable and can be used for the isolation of impurities in

preparative separation and is also suitable for pharmacokinetic studies.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹³C NMR spectral data is available and can be used for structural elucidation. In a

Deuterium oxide/NaOD solvent, the carboxyl carbon typically appears in the range of 160-

185 ppm.

Mass Spectrometry (MS):

Mass spectrometry data is available and can be used to confirm the molecular weight of 2-

Hydroxycinchoninic acid.

Logical Workflow for Synthesis and Analysis
The following diagram illustrates a logical workflow for the synthesis, purification, and analysis

of 2-Hydroxycinchoninic acid.
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Caption: Experimental workflow for 2-Hydroxycinchoninic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Hydroxyquinoline-4-carboxylic acid | C10H7NO3 | CID 85076 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Natural Sources, Pharmacokinetics, Biological Activities and Health Benefits of
Hydroxycinnamic Acids and Their Metabolites - PMC [pmc.ncbi.nlm.nih.gov]

3. Opium alkaloids, biosynthesis, pharmacology and association with cancer occurrence -
PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b106741?utm_src=pdf-body-img
https://www.benchchem.com/product/b106741?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyquinoline-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyquinoline-4-carboxylic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC7468728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7468728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10154933/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10154933/
https://www.researchgate.net/figure/Major-BIA-biosynthetic-pathways-in-opium-poppy-leading-to-S-reticuline-pink-morphine_fig1_337563441
https://www.mdpi.com/1996-1944/13/19/4454
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Technical Guide to 2-Hydroxycinchoninic Acid:
Properties, Synthesis, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106741#2-hydroxycinchoninic-acid-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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